Cas no 1502628-65-0 (1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
• CAS No: 1502628-65-0
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5874464
• PubChem ID: 79405931
• Update Time: 2024-01-13

1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
• 1502628-65-0
• AKOS017959646
• EN300-1148780

• Inchi： 1S/C12H23N3/c1-5-6-10-11(8-7-9(2)3)14-15(4)12(10)13/h9H,5-8,13H2,1-4H3
• InChI Key： RCFQPQZKFVAQEU-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(CCC)C(CCC(C)C)=N1)N

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.8Ų